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Compound of Interest

Compound Name: Allatostatin II

Cat. No.: B15599194 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of allatostatin receptor orthologs in non-insect

invertebrate species, focusing on crustaceans, molluscs, and nematodes. Allatostatins are a

diverse family of neuropeptides that play crucial roles in regulating a wide array of physiological

processes, making their receptors potential targets for novel drug development and pest

control strategies. This document summarizes quantitative data on receptor activation, details

common experimental methodologies, and illustrates key signaling pathways and workflows.

Performance Comparison of Allatostatin Receptor
Orthologs
The functional characterization of allatostatin receptors in non-insect invertebrates is an active

area of research. The following table summarizes available quantitative data on the activation

of these receptors by their cognate ligands.
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Note: The table highlights the diversity in ligand specificity and potency across different species

and receptor types. Further research is required to populate this table with more extensive

data, particularly regarding binding affinities (Ki) and a broader range of species.

Key Signaling Pathways
Allatostatin receptors are G-protein coupled receptors (GPCRs) that mediate their effects

through various intracellular signaling cascades. The specific G-protein coupling can differ

between receptor types and species. The diagram below illustrates the two primary pathways

identified for non-insect invertebrate allatostatin receptors: inhibition of adenylyl cyclase

through Gαi/o and stimulation of phospholipase C through Gαq.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b15599194?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15599194?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

